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Introduction & Chemical Context
6-[(Ethylamino)methyl]piperidin-2-one (C₈H₁₆N₂O, MW: 156.23 g/mol ) is a functionalized

-lactam containing a secondary amine sidechain. Piperidin-2-one derivatives are highly
privileged scaffolds in medicinal chemistry, frequently serving as conformationally restricted
peptidomimetics and intermediates for CNS-active therapeutics.

Accurate structural elucidation of this molecule via Nuclear Magnetic Resonance (NMR)

spectroscopy presents specific challenges. The presence of a chiral center at the C6 position

renders adjacent methylene protons diastereotopic, resulting in complex multiplet patterns

rather than simple first-order splitting. This application note provides an authoritative, self-

validating protocol for the complete assignment of its ¹H and ¹³C NMR spectra.
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Rationale & Experimental Design (E-E-A-T)
As an analytical scientist, selecting the right experimental parameters is as critical as the

acquisition itself. The methodology below is grounded in causality and established structural

physics:

Stereochemical Complexity & Diastereotopicity: The C6 carbon is a stereocenter.

Consequently, the protons on the adjacent C5 (ring) and C7 (sidechain) methylenes are

diastereotopic. They are magnetically non-equivalent and will couple to each other (geminal

coupling,

Hz) as well as to the C6 methine proton (vicinal coupling). This creates complex ABX spin
systems [1].

Quadrupolar Relaxation: The lactam N-H proton typically appears as a broad singlet. This

broadening is caused by the electric quadrupole moment of the ¹⁴N nucleus (Spin

), which induces rapid relaxation of the attached proton [2].

Solvent Selection: Chloroform-d (CDCl₃) is the primary recommended solvent. However, if

the secondary amine and lactam N-H signals overlap or are obscured by moisture, switching

to DMSO-d₆ is advised. DMSO strongly hydrogen-bonds with NH protons, reducing their

exchange rate and sharpening the signals, often shifting the lactam N-H downfield to ~7.5–

8.0 ppm.

2D NMR Necessity: The aliphatic region (1.5–2.5 ppm) contains overlapping signals from the

C3, C4, and C5 ring protons. 2D Heteronuclear Single Quantum Coherence (HSQC) is

mandatory to disperse these overlapping proton signals along the ¹³C dimension [3].

Quantitative Data Presentation
The following tables summarize the expected chemical shifts, multiplicities, and coupling

constants for 6-[(Ethylamino)methyl]piperidin-2-one in CDCl₃ at 298 K.

Table 1: ¹H NMR Signal Assignments (500 MHz, CDCl₃)
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Position Proton Type

Expected
Shift (

, ppm)

Multiplicity Integration

Coupling (

, Hz) &
Notes

N1-H Lactam NH 6.00 – 6.50 Broad singlet 1H

Broadened

by ¹⁴N

quadrupolar

relaxation

C6-H Ring Methine 3.40 – 3.50 Multiplet 1H

Couples to

H5a, H5b,

H7a, H7b

C7-Ha
Sidechain

CH₂
2.70 – 2.80 dd 1H

,

(Diastereotop

ic)

C7-Hb
Sidechain

CH₂
2.60 – 2.70 dd 1H

,

(Diastereotop

ic)

C8-H Ethyl CH₂ 2.65 – 2.75 Quartet 2H

C3-H Ring CH₂ 2.30 – 2.40 Multiplet 2H
Adjacent to

carbonyl

C5-Ha/b Ring CH₂ 1.45 – 1.95 Multiplets 2H

Diastereotopi

c pair,

complex

splitting

C4-H Ring CH₂ 1.75 – 1.85 Multiplet 2H
Homoallylic

to carbonyl

N-H Amine NH 1.50 – 2.00 Broad singlet 1H
Exchanges

with D₂O

C9-H Ethyl CH₃ 1.10 – 1.15 Triplet 3H
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Table 2: ¹³C NMR Signal Assignments (125 MHz, CDCl₃)

Position Carbon Type
Expected Shift (

, ppm)

Assignment
Rationale (2D
Correlation)

C2 Quaternary (C=O) ~172.5
HMBC cross-peaks

from H3 and H4

C7 Methylene (CH₂) ~54.2
HSQC to H7a/b;

HMBC to H8

C6 Methine (CH) ~53.8
HSQC to H6; COSY

to H5 and H7

C8 Methylene (CH₂) ~44.1
HSQC to H8; HMBC

to C9

C3 Methylene (CH₂) ~31.5
Deshielded by

adjacent carbonyl

C5 Methylene (CH₂) ~26.8
Shielded relative to

C3

C4 Methylene (CH₂) ~20.4
Most shielded ring

carbon

C9 Methyl (CH₃) ~15.2
High-field aliphatic

signal

Experimental Protocols
To ensure a self-validating system, follow this step-by-step workflow. This protocol assumes the

use of a 500 MHz or 600 MHz NMR spectrometer equipped with a cryogenically cooled probe

(CryoProbe) for optimal sensitivity.

Step 1: Sample Preparation
Weigh 15–20 mg of highly pure (>95%) 6-[(Ethylamino)methyl]piperidin-2-one.
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Dissolve the compound in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS as an internal

standard).

Transfer the solution to a standard 5 mm precision NMR tube. Ensure the sample depth is at

least 4.5 cm to prevent magnetic field inhomogeneities at the coil edges.

Step 2: Spectrometer Calibration
Locking: Lock the spectrometer to the deuterium signal of CDCl₃.

Tuning and Matching (ATMA): Automatically tune and match the probe for both ¹H and ¹³C

nuclei to maximize power transfer and signal-to-noise ratio.

Shimming: Perform gradient shimming (TopShim) on the Z-axis. The residual CHCl₃ peak

(7.26 ppm) should have a linewidth at half-height (FWHM) of

Hz.

Step 3: 1D Acquisition Parameters
¹H NMR (zg30):

Spectral width: 10 ppm (centered at 5 ppm).

Number of scans (NS): 16 to 32.

Relaxation delay (D1): 2.0 seconds.

¹³C{¹H} NMR (zgpg30):

Spectral width: 220 ppm (centered at 100 ppm).

Number of scans (NS): 256 to 512 (due to the low natural abundance of ¹³C).

Relaxation delay (D1): 2.0 seconds.

Step 4: 2D Acquisition Parameters (Structural Validation)
COSY (cosygpqf): Acquire to map the continuous aliphatic spin system from C3
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C4

C5

C6

C7.

HSQC (hsqcedetgpsisp2.2): Use multiplicity-edited HSQC. CH and CH₃ groups will phase

positively (blue), while CH₂ groups (C3, C4, C5, C7, C8) will phase negatively (red). This

instantly validates the diastereotopic nature of the CH₂ protons.

HMBC (hmbcgplpndqf): Set the long-range coupling constant (

) to 8 Hz. Look for the critical

correlation from the sidechain H7 protons to the ethyl C8 carbon, confirming the attachment
of the ethylamine group.

Visualizations
The following diagrams map the operational logic and the physical spin-system relationships

essential for elucidating this molecule.
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1. Sample Preparation
(15-20 mg in 0.6 mL CDCl3)

2. Spectrometer Setup
(Lock, Tune, Shim, 298 K)

3. 1D Acquisition
(1H and 13C{1H} NMR)

4. 2D Homonuclear
(COSY / TOCSY for Spin Systems)

5. 2D Heteronuclear
(HSQC / HMBC for C-H Connectivity)

6. Spectral Assignment
6-[(Ethylamino)methyl]piperidin-2-one

Click to download full resolution via product page

Workflow for the comprehensive NMR elucidation of 6-[(Ethylamino)methyl]piperidin-2-one.
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Lactam Ring H3, H4, H5, H6

Carbonyl Core C2 (172 ppm) HMBC (2J, 3J)

Aminomethyl H7a, H7b

 COSY (3J H6-H7)

Ethyl Group H8, H9 HMBC (3J C7-H8)

Click to download full resolution via product page

Key 2D NMR correlations mapping the spin systems of the target molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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